1-(2,2-diphenylethyl)-4-methylpiperazine

• IUPAC Name: 1-(2,2-diphenylethyl)-4-methylpiperazine
• InChI: InChI=1S/C19H24N2/c1-20-12-14-21(15-13-20)16-19(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,19H,12-16H2,1H3
• InChI Key: SVLDAGDSXNFTJE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C19H24N2
• Molecular Weight: 280.4 g/mol

Description

1-(2,2-diphenylethyl)-4-methylpiperazine, also known as DMPEP, is a psychoactive compound that belongs to the class of piperazines. It is known for its stimulant and euphoric effects and has been a topic of interest in the field of scientific research.

Mechanism of Action

The exact mechanism of action of 1-(2,2-diphenylethyl)-4-methylpiperazine is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, which leads to an increase in dopamine levels in the brain. This increase in dopamine is thought to be responsible for the stimulant and euphoric effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine levels in the brain, which can lead to increased alertness, improved mood, and enhanced cognitive function. It has also been found to increase heart rate and blood pressure, which can be dangerous at high doses. This compound has been shown to have a short half-life, which means that its effects are relatively short-lived.

Advantages and Limitations for Lab Experiments

1-(2,2-diphenylethyl)-4-methylpiperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity when recrystallized. It has also been shown to have consistent effects across different subjects. However, there are also limitations to its use. This compound has a short half-life, which can make it difficult to study its long-term effects. It is also a psychoactive compound, which means that it can have potential risks for researchers who are not familiar with its effects.

Future Directions

There are several future directions for research on 1-(2,2-diphenylethyl)-4-methylpiperazine. One area of interest is its potential as a treatment for neurological disorders such as ADHD and depression. Further research is needed to determine the safety and efficacy of this compound for these uses. Another area of interest is the development of new synthesis methods for this compound that are more efficient and cost-effective. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the brain and body.

Synthesis Methods

1-(2,2-diphenylethyl)-4-methylpiperazine can be synthesized through a variety of methods, including the reductive amination of 4-methylpiperazine and benzophenone. Another method involves the reaction of benzyl chloride with 4-methylpiperazine, followed by the reduction of the resulting benzylpiperazine with lithium aluminum hydride. The purity of this compound can be improved through recrystallization from solvents such as ethanol.

Scientific Research Applications

1-(2,2-diphenylethyl)-4-methylpiperazine has been the subject of scientific research due to its potential as a psychoactive drug. It has been studied for its effects on the central nervous system, including its ability to enhance cognitive function, increase alertness, and improve mood. This compound has also been investigated for its potential use as a treatment for certain neurological disorders, such as attention deficit hyperactivity disorder (ADHD) and depression.